Cas no 2091-51-2 (Phenol,4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol,4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)-
• CAS No: 2091-51-2
• MF: C₁₅H₂₃BrO
• MW: 299.246524095535
• CID: 271322
• PubChem ID: 612973
• Update Time: 2025-10-28

Phenol,4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)-
• 2,6-Di-t-butyl-4-bromomethylphenol
• 4-(bromomethyl)-2,6-ditert-butylphenol
• 2,6-bis-(1,1-dimethylethyl)-4-bromomethylphenol
• 2,6-Bis(1,1-dimethylethyl)-4-bromomethylphenol
• 3,5-di(tert-butyl)-4-hydroxybenzyl bromide
• 3,5-di-tert-butyl-4-hydroxybenzyl bromide
• 4-(Bromomethyl)-2,6-bis(1,1-dimethylethyl)phenol
• 4-bromomethyl-2,6-di-tert-butylphenol
• AC1LD6MC
• AG-E-53563
• KB-238850
• Phenol,4-(bromomethyl)-2,6-bis(1,1-dimethylethyl
• 4-(BROMOMETHYL)-2,6-DI-TERT-BUTYLPHENOL
• 2,6-di-tert-butyl-4-bromomethylphenol
• 4-(bromomethyl)-2, 6-ditert-butylphenol
• SC5128
• BS-53082
• 3,5-ditertbutyl-4-hydroxy benzyl bromide
• 2091-51-2
• 4-(Bromomethyl)-2,6-ditert-butylphenol #
• 4-Bromomethyl-2,6-di-tert-butyl-phenol
• DTXSID00175065
• 2,6-di-t-butyl-4-bromomethyl phenol
• 4-Bromomethyl-2,6di-tert-butyl-phenol
• FT-0718402
• Phenol, 4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)-
• 3,5-di-t-butyl-4-hydroxybenzyl bromide
• 4bromomethyl-2,6-di-tert-butyl-phenol
• SCHEMBL1163958
• 4-(BROMOMETHYL)-2,6-DITERT-BUTYL-PHENOL
• DB-066371

• Inchi： 1S/C15H23BrO/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-8,17H,9H2,1-6H3
• InChI Key： YEOQCOZNFXPHHY-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 298.09329
• Monoisotopic Mass: 298.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on Phenol,4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)-

Phenol, 4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)-

The compound Phenol, 4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)-, also known by its CAS number 2091-51-2, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a phenol group substituted at the 4-position with a bromomethyl group and at the 2 and 6 positions with tert-butyl groups. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of Phenol, 4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)- typically involves multi-step reactions that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient pathways for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions that are critical in forming the bromomethyl-substituted phenol derivative. These innovations not only enhance the scalability of the synthesis process but also reduce environmental impact by minimizing waste generation.

In terms of applications, this compound has found extensive use in the development of advanced polymers and materials. The tert-butyl groups at the 2 and 6 positions provide steric hindrance, which can influence the physical properties of polymers derived from this compound. Recent studies have demonstrated its potential as a precursor for high-performance thermoplastics and elastomers. Additionally, its bromomethyl group makes it an attractive candidate for click chemistry applications, where it can serve as a building block for constructing complex molecular architectures.

The chemical stability and reactivity of Phenol, 4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)- have been extensively studied under various conditions. For example, investigations into its thermal stability reveal that it can withstand elevated temperatures without significant degradation, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic substitution reactions has been leveraged in the synthesis of biologically active compounds. Recent research highlights its role as an intermediate in drug discovery programs targeting specific enzyme inhibitors.

In the context of environmental considerations, the compound's biodegradation pathways have been explored to assess its potential impact on ecosystems. Studies indicate that under aerobic conditions, it undergoes microbial degradation through oxidative mechanisms. This understanding is crucial for developing sustainable practices in its production and disposal.

From a commercial standpoint, Phenol, 4-(bromomethyl)-2,6-bis(1,1-dimethylethyl)- is widely available from specialty chemical suppliers catering to research institutions and industries engaged in high-tech material development. Its demand continues to grow as new applications emerge across diverse sectors such as electronics, automotive manufacturing, and biomedical engineering.

In summary, Phenol, specifically the derivative with CAS number 2091-51-2, stands out as a versatile compound with promising prospects in modern material science and pharmaceutical research. Its unique structure enables a wide range of chemical transformations that are pivotal in advancing technological innovations while maintaining eco-friendly practices.